Cas no 915795-01-6 (7-Amino-7-methyl-5-azaspiro2.4heptan-4-one Hydrochloride)

• Product Name: 7-Amino-7-methyl-5-azaspiro2.4heptan-4-one Hydrochloride
• CAS No: 915795-01-6
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD28291977
• CID: 4312749
• PubChem ID: 118990612
• Update Time: 2024-10-26

7-Amino-7-methyl-5-azaspiro2.4heptan-4-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Azaspiro[2.4]heptan-4-one, 7-amino-7-methyl-
• 7-AMINO-7-METHYL-5-AZASPIRO[2.4]HEPTAN-4-ONE HCL
• 7-Amino-7-methyl-5-azaspiro[2.4]heptan-4-one Hydrochloride
• 7-Amino-7-methyl-5-azaspiro[2.4]heptan-4-one
• 7-Amino-7-methyl-5-azaspiro[2.4]heptan-4-one (ACI)
• 7-amino-7-methyl-5-azaspiro[2.4]heptan-4-one;hydrochloride
• AS-42369
• 7-Amino-7-methyl-5-azaspiro[2.4]heptan-4-onehydrochloride
• 2307738-69-6
• 915795-01-6
• AKOS027339368
• MFCD28291977
• 7-Amino-7-methyl-5-azaspiro2.4heptan-4-one Hydrochloride

• MDL： MFCD28291977
• Inchi： 1S/C7H12N2O/c1-6(8)4-9-5(10)7(6)2-3-7/h2-4,8H2,1H3,(H,9,10)
• InChI Key： KWOBDSMVETWCFR-UHFFFAOYSA-N
• SMILES： O=C1C2(CC2)C(C)(N)CN1

Computed Properties

• Exact Mass: 176.0716407g/mol
• Monoisotopic Mass: 176.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

7-Amino-7-methyl-5-azaspiro2.4heptan-4-one Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)